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Compound of Interest

Compound Name: Methyl dihydrogen phosphate

Cat. No.: B1219543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, standardization, and

quality control of methyl dihydrogen phosphate solutions for use in research and drug

development applications.

Compound Information
Methyl dihydrogen phosphate is a water-soluble organophosphate that serves as a versatile

reagent in various biochemical and pharmaceutical applications. Its properties are summarized

below for easy reference.
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Property Value Reference

Molecular Formula CH₅O₄P [1]

Molecular Weight 112.02 g/mol [1]

Appearance Clear, very light amber liquid [2]

CAS Number 812-00-0 [2]

Water Solubility Highly soluble [2]

pKa ~1.81 General chemical properties

Stability

Susceptible to formation of

phosphine gas in the presence

of strong reducing agents. Can

be neutralized with alkalis or

amines to form water-soluble

salts.

[2]

Applications in Research and Drug Development
Methyl dihydrogen phosphate and its derivatives are utilized in several key areas of research

and drug development:

Enzyme Kinetics: It can serve as a substrate or inhibitor in enzymatic reactions, particularly

those involving kinases and phosphatases.[3]

Prodrug Development: The phosphate moiety can be incorporated into drug molecules to

improve their solubility and bioavailability.[4][5] These phosphate prodrugs are often

designed to be cleaved by endogenous enzymes like alkaline phosphatases to release the

active drug.[4]

Signaling Pathway Analysis: As a phosphate analog, it can be used to study cellular

signaling pathways that are regulated by phosphorylation.[6][7][8]

Biochemical Assays: It is a component in various biochemical assays, including those for

measuring kinase and phosphatase activity.[9][10][11]
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Experimental Protocols
Preparation of a 1 M Aqueous Stock Solution
This protocol describes the preparation of a 1 M stock solution of methyl dihydrogen
phosphate in water.

Materials:

Methyl dihydrogen phosphate (high purity, ≥98%)

Nuclease-free water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Volumetric flask (appropriate size, e.g., 10 mL, 25 mL, or 50 mL)

Magnetic stirrer and stir bar

Sterile filters (0.22 µm) and syringes

Sterile storage tubes

Procedure:

Determine the required mass: Calculate the mass of methyl dihydrogen phosphate
needed to prepare the desired volume of a 1 M solution using the following formula: Mass (g)

= 1 mol/L * 112.02 g/mol * Volume (L)

Weigh the compound: Accurately weigh the calculated amount of methyl dihydrogen
phosphate using a calibrated analytical balance.

Dissolution: Add approximately 70-80% of the final volume of nuclease-free water to a

volumetric flask containing a magnetic stir bar.

Add compound to water: Slowly add the weighed methyl dihydrogen phosphate to the

water while stirring to facilitate dissolution. Due to its high water solubility, it should dissolve

readily.
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Bring to final volume: Once completely dissolved, add nuclease-free water to the flask to

reach the final desired volume.

Sterilization: Sterile-filter the solution using a 0.22 µm syringe filter into a sterile container.

Storage: Aliquot the solution into sterile tubes and store at -20°C for long-term use. For

short-term use, the solution can be stored at 4°C for up to one week.

Quality Control of the Stock Solution
Ensuring the quality and concentration of the prepared stock solution is critical for experimental

reproducibility.

Recommended QC Assays:

Parameter Method Acceptance Criteria

Concentration

UV-Vis Spectrophotometry

(Molybdenum Blue Method)

[12][13][14][15] or HPLC-UV

95% - 105% of the target

concentration

Purity HPLC-UV or GC-MS[16] ≥98%

pH Calibrated pH meter
Record the pH of the neat

solution

Appearance Visual Inspection
Clear, colorless to very light

amber solution

Protocol for Concentration Determination (Molybdenum Blue Method - adapted for Methyl
Dihydrogen Phosphate):

This colorimetric assay is a common method for determining the concentration of phosphate in

a sample.

Prepare a standard curve: Create a series of known concentrations of a phosphate standard

(e.g., potassium dihydrogen phosphate) in the same matrix as your sample.
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Sample preparation: Dilute an aliquot of the methyl dihydrogen phosphate stock solution

to fall within the linear range of the standard curve.

Reaction: To both the standards and the diluted sample, add an acidic molybdate reagent

followed by a reducing agent (e.g., ascorbic acid). This will form a blue phosphomolybdate

complex.

Measurement: Measure the absorbance of the standards and the sample at the appropriate

wavelength (typically around 820-880 nm) using a spectrophotometer.

Calculation: Determine the concentration of phosphate in the sample by comparing its

absorbance to the standard curve.

Visualizing Experimental Workflows
The following diagrams illustrate common experimental workflows where methyl dihydrogen
phosphate solutions are utilized.
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Caption: Workflow for a typical in vitro kinase assay using methyl dihydrogen phosphate as a

substrate.
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Caption: Conceptual pathway for the activation of a methyl dihydrogen phosphate-based

prodrug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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